Cas no 29981-96-2 (1H-Benzimidazole-2-propanol,gamma-methyl-(9CI))

• Product Name: 1H-Benzimidazole-2-propanol,gamma-methyl-(9CI)
• CAS No: 29981-96-2
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 240648
• Update Time: 2023-03-30

1H-Benzimidazole-2-propanol,gamma-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-propanol,g-methyl-
• 3-(1H-Benzimidazol-2-yl)butan-1-ol
• 1H-Benzimidazole-2-propanol,gamma-methyl-(9CI)

• Inchi： 1S/C11H14N2O/c1-8(6-7-14)11-12-9-4-2-3-5-10(9)13-11/h2-5,8,14H,6-7H2,1H3,(H,12,13)
• InChI Key： NAACYAVFMWYENA-UHFFFAOYSA-N
• SMILES： C(O)CC(C1NC2=CC=CC=C2N=1)C

Computed Properties

• Exact Mass: 190.111
• Monoisotopic Mass: 190.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.9A^2